Cas no 1805354-81-7 (5-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol)

• Product Name: 5-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol
• CAS No: 1805354-81-7
• MF: C₇H₇F₂N₃O₃
• MW: 219.145588159561
• CID: 4855706
• Update Time: 2025-05-26

5-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol

• Inchi： 1S/C7H7F2N3O3/c8-7(9)6-5(12(14)15)1-3(10)4(2-13)11-6/h1,7,13H,2,10H2
• InChI Key： ABULBDKWTLOCAV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(CO)=N1)N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.4
• Topological Polar Surface Area: 105

Additional information on 5-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol

Professional Introduction to 5-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol (CAS No. 1805354-81-7)

5-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1805354-81-7, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both amino and nitro functional groups, alongside a difluoromethyl substituent, make it a versatile building block for designing novel therapeutic agents.

The< strong>5-amino and< strong>3-nitropyridine moieties in this compound contribute to its reactivity and potential applications in medicinal chemistry. The< strong>difluoromethyl group is particularly noteworthy, as it is often incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. These attributes have positioned 5-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol as a valuable candidate for further exploration in the development of innovative pharmaceuticals.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The nitropyridine scaffold is well-documented for its role in creating potent inhibitors of enzymes and receptors involved in cancer, inflammation, and infectious diseases. The< strong>6-methanol group in this compound provides an additional handle for chemical modifications, allowing researchers to fine-tune the pharmacological profile of derivatives.

One of the most compelling aspects of 5-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the< strong>difluoromethyl and< strong>nitro groups, researchers can design molecules that selectively inhibit specific kinases while minimizing off-target effects. This approach has led to several promising candidates entering clinical trials, demonstrating the importance of this compound as a precursor.

The< strong>amino group also offers opportunities for further functionalization through coupling reactions with carboxylic acids or activated esters. This capability is particularly useful in the development of peptidomimetics and other protein-targeting agents. Additionally, the nitro group can be reduced to an amine under appropriate conditions, providing another pathway for structural diversification.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their enhanced biological activity and improved pharmacokinetic properties. The< strong>difluoromethyl group, in particular, has been extensively studied for its ability to increase lipophilicity and metabolic stability. In the context of 5-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol, this feature makes it an attractive starting point for designing next-generation drugs that exhibit better efficacy and longer half-lives.

Recent advances in computational chemistry have further accelerated the discovery process by enabling high-throughput virtual screening of large libraries of compounds. The structural features of 5-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol make it a prime candidate for such screens, as its scaffold can be easily modified to target specific biological receptors or enzymes. This synergy between experimental synthesis and computational modeling has significantly sped up the development pipeline for new therapeutics.

In conclusion, 5-Amino-2-(difluoromethyl)-3-nitropyridine-6-methanol (CAS No. 1805354-81-7) represents a cornerstone in modern pharmaceutical research. Its unique structural composition and versatile reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative treatments for complex diseases. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow even further.